Cas no 1804178-16-2 (2-(3-Chloro-2-oxopropyl)-4-ethylmandelic acid)

• Product Name: 2-(3-Chloro-2-oxopropyl)-4-ethylmandelic acid
• CAS No: 1804178-16-2
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• CID: 4941049
• Update Time: 2025-06-12

2-(3-Chloro-2-oxopropyl)-4-ethylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2-oxopropyl)-4-ethylmandelic acid

• Inchi： 1S/C13H15ClO4/c1-2-8-3-4-11(12(16)13(17)18)9(5-8)6-10(15)7-14/h3-5,12,16H,2,6-7H2,1H3,(H,17,18)
• InChI Key： ODGBPWSVLOJBEF-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=C(C=CC=1C(C(=O)O)O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 2-(3-Chloro-2-oxopropyl)-4-ethylmandelic acid

Research Brief on 2-(3-Chloro-2-oxopropyl)-4-ethylmandelic acid (CAS: 1804178-16-2): Recent Advances and Applications

2-(3-Chloro-2-oxopropyl)-4-ethylmandelic acid (CAS: 1804178-16-2) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

Recent literature highlights the compound's utility in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(3-Chloro-2-oxopropyl)-4-ethylmandelic acid serves as a versatile building block for the synthesis of chiral molecules, which are critical in drug design due to their enantioselective interactions with biological targets. The study reported a high-yield synthetic route for this compound, emphasizing its stability and reactivity under various conditions.

In addition to its synthetic applications, research has also investigated the biological activities of derivatives of 2-(3-Chloro-2-oxopropyl)-4-ethylmandelic acid. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that certain derivatives exhibit promising inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory drugs, although further in vivo studies are required to validate these effects.

The compound's mechanism of action has been a subject of interest as well. Computational modeling studies have predicted that 2-(3-Chloro-2-oxopropyl)-4-ethylmandelic acid and its derivatives can interact with protein targets through hydrogen bonding and hydrophobic interactions. These predictions were corroborated by experimental data, as reported in a recent ACS Chemical Biology article, which provided structural insights into the compound's binding modes.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-(3-Chloro-2-oxopropyl)-4-ethylmandelic acid derivatives. A review in Drug Discovery Today (2024) pointed out issues such as poor solubility and metabolic instability, which could limit their clinical applicability. Researchers are currently exploring formulation strategies, including prodrug approaches and nanoparticle delivery systems, to address these limitations.

In conclusion, 2-(3-Chloro-2-oxopropyl)-4-ethylmandelic acid (CAS: 1804178-16-2) represents a promising scaffold in medicinal chemistry, with demonstrated utility in drug synthesis and potential therapeutic applications. Ongoing research is expected to further elucidate its biological roles and optimize its properties for clinical use. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock their full potential in the pharmaceutical industry.